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Compound of Interest

Compound Name:
4,6-Dihydrazinyl-1,3,5-triazin-2-

amine

CAS No.: 25170-95-0

Cat. No.: B14696233

Get Quote

An initial search for "4,6-dihydrazinyl-1,3,5-triazin-2-amine" reveals a scarcity of specific data

for this exact chemical structure in readily available scientific literature and databases. This

suggests that this particular compound may not be widely synthesized or characterized.

However, the query leads to two closely related and well-documented analogues that provide

significant insight into the chemistry of hydrazinyl-substituted s-triazines. This guide will

therefore focus on these two key compounds: the fully substituted 2,4,6-trihydrazinyl-1,3,5-

triazine and the mono-substituted 6-hydrazinyl-1,3,5-triazine-2,4-diamine. By examining these

molecules, we can infer the probable characteristics and synthetic strategies that would apply

to the originally requested compound.

The 1,3,5-triazine (s-triazine) scaffold is a cornerstone in heterocyclic chemistry, largely due to

the commercial availability and versatile reactivity of its chlorinated precursor, cyanuric chloride

(2,4,6-trichloro-1,3,5-triazine).[1] The three chlorine atoms on cyanuric chloride can be

sequentially and selectively replaced by a wide array of nucleophiles, including amines,

alcohols, and hydrazines, by carefully controlling reaction temperatures.[1][2] This allows for

the precise construction of a vast library of triazine derivatives with tailored properties.
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The introduction of one or more hydrazinyl (-NHNH2) moieties to the triazine ring imparts

unique chemical properties and biological activities. The hydrazinyl group is a potent

nucleophile and a versatile functional handle for further derivatization, often through

condensation reactions with aldehydes and ketones to form hydrazones.[3] This reactivity is

extensively exploited in medicinal chemistry and materials science.[4][5]

Part 1: The Trisubstituted Analogue: 2,4,6-
Trihydrazinyl-1,3,5-triazine
Also known as trihydrazinotriazine (THT), this molecule is the fully hydrazinyl-substituted

derivative of the s-triazine ring. It is a nitrogen-rich compound that has garnered interest for its

applications as a blowing agent and in the field of energetic materials.

Core Chemical Identifiers
Identifier Value

CAS Number 10105-42-7[6]

IUPAC Name (4,6-dihydrazinyl-1,3,5-triazin-2-yl)hydrazine[6]

Synonyms

Trihydrazinotriazine, Genitron THT,

Trihydrazino-s-triazine, Cyanuric trihydrazide[6]

[7]

Molecular Formula C₃H₉N₉[6]

Molecular Weight 171.17 g/mol [6]

Canonical SMILES C1(=NC(=NC(=N1)NN)NN)NN[8]

InChI Key CZGWDPMDAIPURF-UHFFFAOYSA-N[8]

Synthesis of 2,4,6-Trihydrazinyl-1,3,5-triazine
The synthesis of 2,4,6-trihydrazinyl-1,3,5-triazine is a classic example of nucleophilic aromatic

substitution on the s-triazine ring, starting from the readily available and inexpensive cyanuric

chloride.[9] The reaction involves the stepwise replacement of the three chlorine atoms with

hydrazine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.derpharmachemica.com/pharma-chemica/synthesis-antimicrobial-and-antimycobacterial-evaluation-of-star-shaped-hydrazones-derived-from-135triazine.pdf
https://www.vulcanchem.com/product/vc19708726
https://www.ossila.com/products/2-4-6-tris4-hydrazinylphenyl-1-3-5-triazine
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triazine_-2_4_6-trihydrazinyl
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triazine_-2_4_6-trihydrazinyl
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triazine_-2_4_6-trihydrazinyl
https://m.chemicalbook.com/ProdSupplierGWCB7882201_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triazine_-2_4_6-trihydrazinyl
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triazine_-2_4_6-trihydrazinyl
https://www.bocsci.com/1-3-5-triazine-2-4-6-1h-3h-5h-trione-trihydrazone-cas-10105-42-7-item-134029.html
https://www.bocsci.com/1-3-5-triazine-2-4-6-1h-3h-5h-trione-trihydrazone-cas-10105-42-7-item-134029.html
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d4ma00739e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14696233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

Cyanuric Chloride

2,4,6-Trihydrazinyl-1,3,5-triazine

Nucleophilic Substitution

Hydrazine Hydrate (excess)

Click to download full resolution via product page

Synthesis of 2,4,6-Trihydrazinyl-1,3,5-triazine.

Experimental Protocol:

A general laboratory procedure for the synthesis of 2,4,6-trihydrazinyl-1,3,5-triazine is as

follows:

Preparation of Reactants: A solution of cyanuric chloride in a suitable solvent (e.g., dioxane)

is prepared in a reaction vessel equipped with a stirrer and a dropping funnel.[3]

Nucleophilic Substitution: An aqueous solution of hydrazine hydrate (in excess) is added

dropwise to the cyanuric chloride solution while maintaining a low temperature (typically 0-5

°C) to control the exothermic reaction and prevent side reactions.

Reaction Completion: After the addition is complete, the reaction mixture is stirred for several

hours, allowing it to gradually warm to room temperature to ensure the complete substitution

of all three chlorine atoms.

Isolation and Purification: The resulting precipitate, 2,4,6-trihydrazinyl-1,3,5-triazine, is

isolated by filtration.

Washing and Drying: The product is washed with water and then with a suitable organic

solvent (e.g., ethanol) to remove any unreacted starting materials and byproducts. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b14696233/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-hydrazinyl-s-triazines-structure-synthesis-and-applications
https://www.derpharmachemica.com/pharma-chemica/synthesis-antimicrobial-and-antimycobacterial-evaluation-of-star-shaped-hydrazones-derived-from-135triazine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14696233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


purified product is then dried under vacuum.

Applications and Research Interest
Blowing Agents: Due to its high nitrogen content, 2,4,6-trihydrazinyl-1,3,5-triazine can

thermally decompose to release a large volume of nitrogen gas, making it useful as a

blowing agent in the production of foamed plastics.

Energetic Materials: The high nitrogen content and positive heat of formation make it a

candidate for research into new energetic materials and propellants.[10]

Polymer Chemistry: The three hydrazinyl groups serve as reactive sites for the synthesis of

covalent organic frameworks (COFs) and other polymers. For instance, it can be reacted

with aldehydes or ketones to form cross-linked hydrazone polymers.[5]

Safety and Handling
Detailed toxicity data for 2,4,6-trihydrazinyl-1,3,5-triazine is not extensively documented.

However, as with all hydrazine derivatives, it should be handled with care, using appropriate

personal protective equipment (PPE), including gloves and safety glasses. Hydrazine and its

derivatives are often toxic and potential carcinogens. Work should be conducted in a well-

ventilated fume hood.

Part 2: The Monosubstituted Analogue: 6-
Hydrazinyl-1,3,5-triazine-2,4-diamine
This compound, also known as diaminohydrazinotriazine, features a single hydrazinyl group

and two amino groups on the s-triazine ring. This structure is of particular interest in medicinal

chemistry, where the combination of the triazine core and the reactive hydrazinyl group allows

for the development of various biologically active molecules.[4]

Core Chemical Identifiers
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Identifier Value

CAS Number 10409-76-4[4]

IUPAC Name 6-hydrazinyl-1,3,5-triazine-2,4-diamine[4]

Synonyms 2,4-Diamino-6-hydrazino-s-triazine

Molecular Formula C₃H₇N₇[4]

Molecular Weight 141.14 g/mol [4]

Canonical SMILES C1(=NC(=NC(=N1)NN)N)N[4]

InChI Key DOKVLJLABBCKOJ-UHFFFAOYSA-N[4]

Synthesis of 6-Hydrazinyl-1,3,5-triazine-2,4-diamine
The synthesis of this asymmetrically substituted triazine requires a more controlled, stepwise

approach compared to its trisubstituted counterpart. The differential reactivity of the chlorine

atoms on cyanuric chloride at varying temperatures is key to this strategy.

Cyanuric Chloride

2-Chloro-4,6-diamino-
1,3,5-triazine

Step 1

Ammonia (2 eq.)
0-5 °C

6-Hydrazinyl-1,3,5-triazine-
2,4-diamine

Step 2

Hydrazine
Reflux
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Synthesis of 6-Hydrazinyl-1,3,5-triazine-2,4-diamine.
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Experimental Protocol:

A representative two-step synthesis is outlined below:

Step 1: Synthesis of 2-Chloro-4,6-diamino-1,3,5-triazine

Cyanuric chloride is dissolved in a suitable solvent (e.g., acetone or THF).

The solution is cooled to 0-5 °C.

Two equivalents of aqueous ammonia are added dropwise while maintaining the low

temperature.

The reaction is stirred for several hours at this temperature to allow for the substitution of two

chlorine atoms.

The resulting intermediate, 2-chloro-4,6-diamino-1,3,5-triazine, precipitates and is isolated by

filtration, washed, and dried.

Step 2: Synthesis of 6-Hydrazinyl-1,3,5-triazine-2,4-diamine

The 2-chloro-4,6-diamino-1,3,5-triazine intermediate is suspended in a solvent such as

ethanol.[2]

An excess of hydrazine hydrate is added to the suspension.

The reaction mixture is heated to reflux for several hours to replace the final, less reactive

chlorine atom.[2]

Upon cooling, the product precipitates from the solution.

The final product is collected by filtration, washed with a suitable solvent, and dried.

Applications and Research Interest
The primary interest in 6-hydrazinyl-1,3,5-triazine-2,4-diamine lies in its role as a versatile

intermediate in drug discovery.
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Anticancer Agents: The triazine core is a known scaffold for various anticancer drugs. The

hydrazinyl group can be derivatized, for example, by forming hydrazones with various

aldehydes, to create a library of compounds for screening against cancer cell lines.[2][4]

Studies have shown that substituted triazines can exhibit cytotoxic effects against cell lines

like HeLa and HCT-116.[4]

Enzyme Inhibitors: Triazine derivatives have been investigated as inhibitors for various

enzymes, including carbonic anhydrase and cholinesterase, suggesting potential

applications in treating neurological disorders.[4]

Antimicrobial Agents: The s-triazine scaffold, when appropriately functionalized, has been

shown to possess antibacterial and antifungal properties.[3]

Safety and Handling
Similar to other triazine and hydrazine derivatives, this compound should be handled with

appropriate safety precautions in a laboratory setting. This includes the use of PPE and

working in a well-ventilated area.

Conclusion and Future Perspectives
While a dedicated datasheet for 4,6-dihydrazinyl-1,3,5-triazin-2-amine remains elusive, a

comprehensive understanding of its chemistry can be built upon the well-established

knowledge of its analogues, 2,4,6-trihydrazinyl-1,3,5-triazine and 6-hydrazinyl-1,3,5-triazine-

2,4-diamine. The synthesis of the target compound would likely follow the principles of

sequential nucleophilic substitution on cyanuric chloride, requiring careful control of

stoichiometry and temperature to achieve the desired 2:1 ratio of hydrazine to amine

substitution.

Based on the properties of its analogues, it can be postulated that 4,6-dihydrazinyl-1,3,5-
triazin-2-amine would be a nitrogen-rich solid with potential applications in both materials

science and medicinal chemistry. The presence of two hydrazinyl groups would offer multiple

sites for derivatization, making it a potentially valuable building block for more complex

molecules. Further research is warranted to synthesize and characterize this specific triazine

derivative to fully explore its properties and potential applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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